2-(2-Chlorophenyl)-2-(piperidin-1-yl)acetic acid hydrochloride
Overview
Description
2-(2-Chlorophenyl)-2-(piperidin-1-yl)acetic acid hydrochloride (2CPPAH) is a synthetic compound used in scientific research. It has been studied for a variety of potential applications, including as a neurotransmitter receptor agonist and a modulator of membrane-associated proteins. 2CPPAH is also known as 2-chloro-N-(2-piperidinyl)phenylacetic acid hydrochloride and is abbreviated as 2CPPAHCl.
Scientific Research Applications
Crystallography and Structural Analysis
- 3-(Piperidin-1-yl)propionic acid, which shares a structural similarity to the target compound, forms adducts with triphenyltin chloride. These adducts feature an N—H⋯O intramolecular hydrogen bond, indicating potential applications in studying molecular interactions and structural analysis (Yan & Khoo, 2005).
Synthesis and Characterization
- Research has explored the synthesis of compounds structurally related to the target molecule, such as (2,4-Difluorophenyl)(piperidin-4-yl)methanone hydrochloride, through processes like amidation and Friedel-Crafts acylation. These synthesis methods can be relevant for developing derivatives of 2-(2-Chlorophenyl)-2-(piperidin-1-yl)acetic acid hydrochloride (Zheng Rui, 2010).
Potential in Material Science
- Studies on hydrochloride crystals based on related compounds have investigated their magnetic properties and crystal-stacking structures. This research can provide insights into the potential applications of this compound in materials science, particularly in the area of magnetic susceptibility (Yong, Zhang, & She, 2013).
Chemical Reactions and Interactions
- The reaction mechanisms and interactions of similar compounds have been explored, such as the synthesis of pyrrolidine- and piperidine-alkanoic acid hydrochlorides. These studies can shed light on the reactivity and potential applications of this compound in various chemical reactions (Tsui & Wood, 1979).
Application in Medicinal Chemistry
- The compound has been used as a building block for synthesizing novel compounds with potential antimicrobial activities. This indicates a possible role in the development of new drugs or pharmaceutical agents (Ovonramwen, Owolabi, & Oviawe, 2019).
properties
IUPAC Name |
2-(2-chlorophenyl)-2-piperidin-1-ylacetic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClNO2.ClH/c14-11-7-3-2-6-10(11)12(13(16)17)15-8-4-1-5-9-15;/h2-3,6-7,12H,1,4-5,8-9H2,(H,16,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSROTUQDCIPMOX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(C2=CC=CC=C2Cl)C(=O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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